N-(5,7-dimethyl-3-prop-2-ynyl-1,3-benzothiazol-2-ylidene)-2-(2,5-dioxopyrrolidin-1-yl)acetamide

• IUPAC Name: N-(5,7-dimethyl-3-prop-2-ynyl-1,3-benzothiazol-2-ylidene)-2-(2,5-dioxopyrrolidin-1-yl)acetamide
• InChI: InChI=1S/C18H17N3O3S/c1-4-7-20-13-9-11(2)8-12(3)17(13)25-18(20)19-14(22)10-21-15(23)5-6-16(21)24/h1,8-9H,5-7,10H2,2-3H3
• InChI Key: BHJJBZWBGKWIHS-UHFFFAOYSA-N
• Canonical SMILES: CC1=CC(=C2C(=C1)N(C(=NC(=O)CN3C(=O)CCC3=O)S2)CC#C)C
• Molecular Formula: C18H17N3O3S
• Molecular Weight: 355.4 g/mol

Description

N-(5,7-dimethyl-3-prop-2-ynyl-1,3-benzothiazol-2-ylidene)-2-(2,5-dioxopyrrolidin-1-yl)acetamide is a useful research compound. Its molecular formula is C18H17N3O3S and its molecular weight is 355.41. The purity is usually 95%.
BenchChem offers high-quality N-(5,7-dimethyl-3-prop-2-ynyl-1,3-benzothiazol-2-ylidene)-2-(2,5-dioxopyrrolidin-1-yl)acetamide suitable for many research applications. Different packaging options are available to accommodate customers' requirements. Please inquire for more information about N-(5,7-dimethyl-3-prop-2-ynyl-1,3-benzothiazol-2-ylidene)-2-(2,5-dioxopyrrolidin-1-yl)acetamide including the price, delivery time, and more detailed information at info@benchchem.com.

Scientific Research Applications

Chemistry and Properties of Benzothiazole Derivatives

Benzothiazole derivatives are prominent in the field of coordination chemistry, showcasing diverse properties such as spectroscopic characteristics, biological and electrochemical activities. These compounds serve as ligands forming complex compounds with notable spectroscopic and magnetic properties, suggesting potential applications in materials science and bioactive compound development (Boča, Jameson, & Linert, 2011).

Biological and Pharmacological Applications

Benzothiazoles exhibit a wide range of biological activities, including anticancer, antimicrobial, and antiviral properties. They are integral to developing therapeutic agents due to their structural diversity and biological efficacy. Research indicates that benzothiazole-based molecules have been extensively used in practice to treat various diseases, showcasing their therapeutic potency and serving as a foundation for new therapeutic agent development (Keri, Patil, Patil, & Budagumpi, 2015). Additionally, benzothiazoles have been recognized for their potential in treating a range of conditions, emphasizing the structural modifications of benzothiazole scaffolds to enhance their antitumor properties (Ahmed et al., 2012).

Recent Advances and Patent Trends

Recent patent trends indicate a growing interest in benzothiazole derivatives for various pharmacological activities. These compounds have been explored for therapeutic applications, particularly in cancer research, reflecting their significance in drug development and the potential for new therapeutic discoveries (Law & Yeong, 2022).